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Compound of Interest

Compound Name: 6-Fluoro-1,3-benzoxazol-2-amine

Cat. No.: B598465 Get Quote

An In-depth Technical Guide to 6-Fluoro-1,3-benzoxazol-2-amine

This technical guide provides a comprehensive overview of 6-Fluoro-1,3-benzoxazol-2-
amine, a heterocyclic compound of interest in medicinal chemistry and drug development. The

benzoxazole scaffold is a prominent feature in many biologically active molecules, exhibiting a

wide range of pharmacological activities.[1][2][3][4] This document details the chemical

structure, properties, synthesis, and potential biological applications of this specific fluorinated

derivative, intended for researchers, scientists, and professionals in the field of drug

development.

Chemical Structure and Properties
6-Fluoro-1,3-benzoxazol-2-amine is an aromatic organic compound featuring a benzene ring

fused to an oxazole ring.[5] The structure is characterized by a fluorine atom substituted at the

6th position and an amine group at the 2nd position of the benzoxazole core.

Chemical Structure
Caption: Chemical structure of 6-Fluoro-1,3-benzoxazol-2-amine.

Physicochemical Properties
The key properties of 6-Fluoro-1,3-benzoxazol-2-amine and its parent compound,

benzoxazole, are summarized below.
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Property Value Reference

IUPAC Name
6-Fluoro-1,3-benzoxazol-2-

amine
-

CAS Number 162437-93-6 [6]

Molecular Formula C₇H₅FN₂O Calculated

Molecular Weight 152.13 g/mol Calculated

Appearance
White to light yellow solid

(Predicted)
[5]

Melting Point 27-30 °C (Benzoxazole parent) [5]

Boiling Point 182 °C (Benzoxazole parent) [5]

Solubility
Insoluble in water

(Benzoxazole parent)
[5]

Synthesis and Experimental Protocols
The synthesis of 2-substituted benzoxazoles is a cornerstone of medicinal chemistry. The most

common approach involves the condensation of a 2-aminophenol with a carbonyl compound.

[4] For 2-amino benzoxazole derivatives, a frequently used method is the cyclodesulfurization

of thioureas formed from the reaction of a 2-aminophenol with an isothiocyanate.[1]

General Synthesis Workflow
A plausible synthetic route for N-substituted 2-aminobenzoxazoles involves an iodine-mediated

oxidative cyclodesulfurization, which is an environmentally benign process.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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